Cas no 1396674-69-3 (N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1396674-69-3
• MF: C₁₈H₁₄F₃N₃O₃
• MW: 377.317274570465
• CID: 5400373
• Update Time: 2025-10-29

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-2-oxochromene-3-carboxamide
• N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C18H14F3N3O3/c1-10-8-14(18(19,20)21)24-15(23-10)6-7-22-16(25)12-9-11-4-2-3-5-13(11)27-17(12)26/h2-5,8-9H,6-7H2,1H3,(H,22,25)
• InChI Key： JPSNKAIILXBELH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCC1=NC(C(F)(F)F)=CC(C)=N1)=O

Additional information on N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide

Professional Introduction to N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1396674-69-3)

N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 1396674-69-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both pyrimidine and chromene moieties in its molecular framework suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

The structural composition of N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide is highly sophisticated, featuring a pyrimidine ring substituted with a methyl group at the 4-position and a trifluoromethyl group at the 6-position. This substitution pattern, combined with the ethyl chain extending from the pyrimidine ring, contributes to the molecule's overall reactivity and biological activity. The chromene core, on the other hand, introduces additional functional groups that can interact with biological targets in diverse ways.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate both pyrimidine and chromene structures. These hybrid compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways simultaneously. The pyrimidine moiety is particularly known for its role in DNA synthesis and repair, making it a key target for anticancer and antiviral drugs. Meanwhile, the chromene scaffold is recognized for its anti-inflammatory and antioxidant properties.

The synthesis of N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group at the 6-position of the pyrimidine ring is particularly challenging due to its high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have been successfully used in the treatment of various cancers and inflammatory diseases. The structural features of N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide, particularly the interaction between the pyrimidine and chromene moieties, suggest that it may be able to bind to kinase active sites with high affinity.

Evidence from recent preclinical studies indicates that this compound exhibits significant antitumor activity in vitro and in vivo. In cell culture experiments, it has been shown to induce apoptosis in cancer cells while sparing healthy cells. Animal models have further demonstrated its ability to reduce tumor growth and metastasis without causing notable side effects. These findings have prompted researchers to investigate its potential as a lead compound for the development of new anticancer therapies.

The pharmacokinetic properties of N-{2-[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide are also an area of active research. Studies have shown that it exhibits good oral bioavailability and rapid absorption after administration. This makes it a promising candidate for clinical translation, as patients would be able to take it orally rather than requiring intravenous delivery. Additionally, its metabolic stability suggests that it could have a prolonged half-life, allowing for less frequent dosing.

The safety profile of this compound is another critical factor that has been extensively evaluated. Preclinical toxicology studies have revealed no significant adverse effects at doses comparable to those expected for therapeutic use. This includes assessments of liver function, renal function, and hematological parameters. The absence of notable toxicity bodes well for its future clinical development.

In conclusion, N-{4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]-N(Ethyl)-3-carboxy--[1^,3-dihydro-5-isopropenyl]-1H-indolizinon->carboxamide (CAS No.1396674- 69- 3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical results, make it an exciting candidate for further investigation. As research continues, it is likely that additional insights into its mechanism of action and therapeutic potential will emerge, leading to new and innovative treatments for various diseases.